Octacosamicin B
Octacosamicin B
Octacosamicin B is a natural product found in Amycolatopsis azurea and Amycolatopsis with data available.
Brand Name:
Vulcanchem
CAS No.:
122005-24-7
VCID:
VC20826649
InChI:
InChI=1S/C32H54N4O9/c1-24(27(39)21-26(38)22-28(40)30(43)31(44)35-23-29(41)42)17-13-9-5-2-3-6-10-14-18-25(37)19-15-11-7-4-8-12-16-20-36(45)32(33)34/h2-3,5-7,11,15,19,24,26-28,30,38-40,43,45H,4,8-10,12-14,16-18,20-23H2,1H3,(H3,33,34)(H,35,44)(H,41,42)/b5-2+,6-3+,11-7+,19-15+
SMILES:
CC(CCCC=CC=CCCCC(=O)C=CC=CCCCCCN(C(=N)N)O)C(CC(CC(C(C(=O)NCC(=O)O)O)O)O)O
Molecular Formula:
C32H54N4O9
Molecular Weight:
638.8 g/mol
Octacosamicin B
CAS No.: 122005-24-7
Cat. No.: VC20826649
Molecular Formula: C32H54N4O9
Molecular Weight: 638.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Octacosamicin B is a natural product found in Amycolatopsis azurea and Amycolatopsis with data available. |
|---|---|
| CAS No. | 122005-24-7 |
| Molecular Formula | C32H54N4O9 |
| Molecular Weight | 638.8 g/mol |
| IUPAC Name | 2-[[(12E,14E,20E,22E)-28-[carbamimidoyl(hydroxy)amino]-2,3,5,7-tetrahydroxy-8-methyl-19-oxooctacosa-12,14,20,22-tetraenoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C32H54N4O9/c1-24(27(39)21-26(38)22-28(40)30(43)31(44)35-23-29(41)42)17-13-9-5-2-3-6-10-14-18-25(37)19-15-11-7-4-8-12-16-20-36(45)32(33)34/h2-3,5-7,11,15,19,24,26-28,30,38-40,43,45H,4,8-10,12-14,16-18,20-23H2,1H3,(H3,33,34)(H,35,44)(H,41,42)/b5-2+,6-3+,11-7+,19-15+ |
| Standard InChI Key | YRBWJHGUKBSDDE-RLZHPBLRSA-N |
| Isomeric SMILES | CC(CCC/C=C/C=C/CCCC(=O)/C=C/C=C/CCCCCN(C(=N)N)O)C(CC(CC(C(C(=O)NCC(=O)O)O)O)O)O |
| SMILES | CC(CCCC=CC=CCCCC(=O)C=CC=CCCCCCN(C(=N)N)O)C(CC(CC(C(C(=O)NCC(=O)O)O)O)O)O |
| Canonical SMILES | CC(CCCC=CC=CCCCC(=O)C=CC=CCCCCCN(C(=N)N)O)C(CC(CC(C(C(=O)NCC(=O)O)O)O)O)O |
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